Cas no 1805998-35-9 (Ethyl 4-amino-6-(difluoromethyl)-2-nitropyridine-3-carboxylate)

• Product Name: Ethyl 4-amino-6-(difluoromethyl)-2-nitropyridine-3-carboxylate
• CAS No: 1805998-35-9
• MF: C₉H₉F₂N₃O₄
• MW: 261.182268857956
• CID: 4857274
• Update Time: 2025-06-16

Ethyl 4-amino-6-(difluoromethyl)-2-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-6-(difluoromethyl)-2-nitropyridine-3-carboxylate

• Inchi： 1S/C9H9F2N3O4/c1-2-18-9(15)6-4(12)3-5(7(10)11)13-8(6)14(16)17/h3,7H,2H2,1H3,(H2,12,13)
• InChI Key： WKGGEBQWHVILNJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(=O)OCC)C([N+](=O)[O-])=N1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.8
• Topological Polar Surface Area: 111

Additional information on Ethyl 4-amino-6-(difluoromethyl)-2-nitropyridine-3-carboxylate

Introduction to Ethyl 4-amino-6-(difluoromethyl)-2-nitropyridine-3-carboxylate (CAS No. 1805998-35-9)

Ethyl 4-amino-6-(difluoromethyl)-2-nitropyridine-3-carboxylate (CAS No. 1805998-35-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of Ethyl 4-amino-6-(difluoromethyl)-2-nitropyridine-3-carboxylate is composed of a pyridine ring with specific functional groups attached. The presence of an amino group at the 4-position, a difluoromethyl group at the 6-position, and a nitro group at the 2-position, along with an ester group at the 3-position, imparts unique chemical and biological properties to this molecule. These functional groups contribute to its reactivity and potential pharmacological activity.

Recent studies have focused on the synthesis and characterization of Ethyl 4-amino-6-(difluoromethyl)-2-nitropyridine-3-carboxylate. One notable method involves the reaction of 2-nitro-6-(difluoromethyl)pyridine-3-carbaldehyde with ethyl cyanoacetate in the presence of a base, followed by reduction and subsequent amidation steps. This multi-step synthesis pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physicochemical properties of Ethyl 4-amino-6-(difluoromethyl)-2-nitropyridine-3-carboxylate have been extensively studied. It is a solid at room temperature with a melting point ranging from 120°C to 125°C. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays.

In terms of biological activity, Ethyl 4-amino-6-(difluoromethyl)-2-nitropyridine-3-carboxylate has shown promising results in preliminary studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit selective inhibition of certain kinases, which are key targets in cancer therapy. Additionally, the compound has shown antimicrobial activity against several bacterial strains, suggesting its potential as an antibacterial agent.

The mechanism of action of Ethyl 4-amino-6-(difluoromethyl)-2-nitropyridine-3-carboxylate is currently under investigation. Studies suggest that the compound may interact with specific protein targets through hydrogen bonding and hydrophobic interactions. The presence of the difluoromethyl group is believed to play a crucial role in enhancing its binding affinity and selectivity.

Clinical trials involving Ethyl 4-amino-6-(difluoromethyl)-2-nitropyridine-3-carboxylate are still in their early stages. However, preclinical data have been encouraging, with the compound demonstrating favorable pharmacokinetic properties such as good oral bioavailability and low toxicity profiles. These attributes make it a promising candidate for further development as a therapeutic agent.

Several research groups are actively exploring the potential applications of Ethyl 4-amino-6-(difluoromethyl)-2-nitropyridine-3-carboxylate. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited enhanced potency against multidrug-resistant cancer cells. Another study in Antimicrobial Agents and Chemotherapy highlighted its effectiveness against drug-resistant bacterial strains, suggesting its potential use in combating antibiotic resistance.

In conclusion, Ethyl 4-amino-6-(difluoromethyl)-2-nitropyridine-3-carboxylate (CAS No. 1805998-35-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research efforts are expected to uncover more about its potential uses and mechanisms of action, contributing to advancements in drug discovery and development.